![molecular formula C8H5Br B014332 1-Bromo-4-ethynylbenzene CAS No. 766-96-1](/img/structure/B14332.png)
1-Bromo-4-ethynylbenzene
Overview
Description
1-Bromo-4-ethynylbenzene is an organic compound that belongs to the class of aromatic compounds. It is a colorless liquid with a sweet, pungent odor and a low melting point. It is used in a variety of scientific research applications, including organic synthesis and drug discovery. This compound has a wide range of biochemical and physiological effects, as well as advantages and limitations for lab experiments.
Scientific Research Applications
Organosilicon Electronic Devices and Sensors : A study by Kellar et al. (2009) highlighted the potential of organosilicon electronic devices and sensors. They synthesized 1-bromo-4-ethynylbenzene and reacted it with a hydrogen-passivated Si(111) surface, showcasing its utility in the development of these devices (Kellar et al., 2009).
Medicinal and Pharmaceutical Agents : Xuan et al. (2010) reported that 1-Bromo-2,4-dinitrobenzene, synthesized with high yield and purity from compounds including this compound, is useful for creating medicinal and pharmaceutical agents, organic dyes, and electroluminescent materials (Xuan et al., 2010).
Synthesis of Dibenzopentalene : Kawase et al. (2009) developed a method for synthesizing dibenzopentalene from 2-bromo-1-ethynylbenzenes using nickel(0) complexes, a process that can be applied to create various functionalized dibenzopentalenes with consistent electronic properties (Kawase et al., 2009).
Le Chatelier Principle in Crystals : A study by Dziubek et al. (2007) found that elevated pressure in ethynylbenzene leads to nearly isostructural polymorphs with crystals frozen by cooling, demonstrating the Le Chatelier principle at a microscopic level (Dziubek et al., 2007).
Ring Halogenations of Polyalkylbenzenes : Research by Bovonsombat and Mcnelis (1993) showed that N-Halosuccinimide and acidic catalysts effectively ring halogenate polyalkylbenzenes, resulting in compounds like 2-bromo-4-iodo-1,3,5-trimethylbenzene in high yield (Bovonsombat & Mcnelis, 1993).
Catalytic Reactions : Meinders, Prak, and Challa (1977) found that copper-complexes of 2-phenylpyridine and a polymeric pyridine derivative can catalyze the oxidative dimerization of ethynylbenzene, showing its potential in catalytic reactions (Meinders et al., 1977).
Mechanism of Action
Target of Action
1-Bromo-4-ethynylbenzene, also known as 4-bromophenylacetylene, is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is an important organic synthesis intermediate . .
Mode of Action
The compound contains an alkyne group and can undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) with molecules containing azide groups . This reaction is part of a larger class of reactions known as “click chemistry”, which are characterized by their efficiency and versatility in forming carbon-heteroatom bonds .
Biochemical Pathways
It is known to be used in the synthesis of various organic compounds, suggesting that it may play a role in multiple biochemical pathways .
Pharmacokinetics
Given its use as a biochemical reagent, it is likely that these properties would be influenced by factors such as the compound’s chemical structure, the route of administration, and the physiological characteristics of the organism in which it is used .
Result of Action
As a biochemical reagent, it is likely to be involved in the synthesis of various organic compounds, potentially influencing a range of cellular processes .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it is recommended to be stored in a dry, cool, and well-ventilated place . Furthermore, it is soluble in chloroform, diethyl ether, and ethanol, suggesting that its action may be influenced by the presence of these solvents .
Safety and Hazards
1-Bromo-4-ethynylbenzene is harmful if swallowed and causes serious eye irritation . It is toxic to aquatic life with long-lasting effects . Precautionary measures include avoiding release to the environment, wearing protective gloves/eye protection/face protection, and washing thoroughly after handling .
properties
IUPAC Name |
1-bromo-4-ethynylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Br/c1-2-7-3-5-8(9)6-4-7/h1,3-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTLVZQZDXQWLHU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC=C(C=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20227419 | |
Record name | Benzene, 1-bromo-4-ethynyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20227419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
766-96-1 | |
Record name | Benzene, 1-bromo-4-ethynyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000766961 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzene, 1-bromo-4-ethynyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20227419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Bromo-4-ethynylbenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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